Cas no 30932-84-4 (1-methyl-2-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-methyl-2-oxopyrrolidine-3-carboxylic acid
• CAS No: 30932-84-4
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD19228580
• CID: 1037200
• PubChem ID: 14876689
• Update Time: 2025-05-19

1-methyl-2-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-oxo-3-Pyrrolidinecarboxylic acid
• 1-Methyl-2-oxo-pyrrolidine-3-carboxylic acid
• 1-METHYL-2-OXOPYRROLIDINE-3-CARBOXYLIC ACID
• 3-Carboxy-1-methyl-2-pyrrolidinon
• AGN-PC-002VCQ
• AK109755
• KB-219213
• SureCN783029
• SCHEMBL783029
• SY069187
• 1-methyl-2-oxopyrrolidine-3-carboxylicacid
• EN300-141695
• AKOS006380529
• 30932-84-4
• MFCD19228580
• 3-Pyrrolidinecarboxylic acid, 1-methyl-2-oxo-
• CS-0096284
• LRQXSOWYUQJAOH-UHFFFAOYSA-N
• Z1205494535
• DA-07085
• AS-66535
• DTXSID20564932
• SB13905
• 1-methyl-2-oxopyrrolidine-3-carboxylic acid

• MDL： MFCD19228580
• Inchi： 1S/C6H9NO3/c1-7-3-2-4(5(7)8)6(9)10/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： LRQXSOWYUQJAOH-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)CCN1C

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.6Ų

1-methyl-2-oxopyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on 1-methyl-2-oxopyrrolidine-3-carboxylic acid

1-Methyl-2-Oxopyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

1-Methyl-2-Oxopyrrolidine-3-Carboxylic Acid, also known by its CAS number CAS No 30932-84-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry.

The molecular structure of 1-Methyl-2-Oxopyrrolidine-3-Carboxylic Acid consists of a pyrrolidine ring, which is a five-membered cyclic amine, substituted with a methyl group at position 1 and a ketone group at position 2. The carboxylic acid group is located at position 3, making this compound a valuable intermediate in the synthesis of various bioactive molecules. Its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical transformations.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly as they relate to the development of peptide mimetics and inhibitors of proteolytic enzymes. The presence of the carboxylic acid group in 1-Methyl-2-Oxopyrrolidine-3-Carboxylic Acid makes it an ideal candidate for forming amide bonds, which are crucial in peptide synthesis. This property has led to its use as a key intermediate in the construction of complex molecules with therapeutic potential.

In terms of synthesis, several methods have been reported for the preparation of 1-Methyl-2-Oxopyrrolidine-3-Carboxylic Acid. One common approach involves the cyclization of amino acids or related compounds under specific reaction conditions. For instance, the condensation of glycine derivatives with aldehydes or ketones can yield pyrrolidine rings with varying substituents. The optimization of these reaction conditions has been an active area of research, with recent advancements focusing on improving yields and selectivity.

The biological activity of 1-Methyl-2-Oxopyrrolidine-3-Carboxylic Acid has also been explored in various contexts. Studies have shown that this compound exhibits moderate inhibitory activity against certain proteases, making it a potential lead compound for anti-inflammatory or antiviral therapies. Additionally, its ability to act as a chelating agent has been investigated, suggesting applications in metalloenzyme inhibition and metal ion coordination chemistry.

The demand for compounds like 1-Methyl-2-Oxopyrrolidine-3-Carboxylic Acid continues to grow as researchers seek novel building blocks for drug discovery. Its unique combination of structural features and functional groups positions it as a valuable asset in both academic and industrial settings. As new synthetic methodologies emerge and biological screening techniques advance, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents.

In conclusion, CAS No 30932-84-4, or 1-Methyl-2-Oxopyrrolidine-3-Carboxylic Acid, stands out as a versatile and promising molecule with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthetic and biological research, ensures that this compound will remain a focal point for future investigations aimed at advancing chemical science and medicine.